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Compound of Interest

Compound Name: 2-Amino-5-bromophenol

Cat. No.: B182750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Amino-5-bromophenol, a versatile

chemical intermediate with significant applications in research and development. This

document details its physicochemical properties, synthesis methodologies, and key

applications, with a focus on providing practical information for laboratory and development

settings.

Core Physicochemical Properties
2-Amino-5-bromophenol, with the CAS number 38191-34-3, is a substituted aromatic

compound containing amino, bromo, and hydroxyl functional groups.[1][2] These groups confer

its utility as a building block in the synthesis of more complex molecules. A summary of its key

quantitative properties is presented in Table 1.
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Property Value Source(s)

Molecular Formula C6H6BrNO [1][2][3][4]

Molecular Weight 188.02 g/mol [1][2][3][4]

Melting Point 125-127 °C (decomposition) [1][5][6]

99.5-100.5 °C (crude) [1][5]

149.5-150.5 °C (literature

value)
[1][5]

Appearance Solid

Purity
95% - 98% (typical

commercial)
[2]

Storage Temperature
Room Temperature or 2°C -

8°C
[4]

Synthesis and Experimental Protocols
The synthesis of 2-Amino-5-bromophenol can be achieved through various routes. Two

common methods are detailed below.

Synthesis from 5-bromo-2-nitrophenol
A prevalent method for the synthesis of 2-Amino-5-bromophenol involves the reduction of 5-

bromo-2-nitrophenol.

Experimental Protocol:

Dissolution: Dissolve 5-bromo-2-nitrophenol (0.292 g, 1.34 mmol) in 30 mL of a 0.5%

aqueous sodium hydroxide solution with stirring until complete dissolution.[1][5]

Reduction: Add sodium bisulfite (2.00 g, 85% purity, 9.76 mmol) to the solution and stir at

room temperature for 15 minutes.[1][5]

Acidification: After the reaction is complete, slowly acidify the reaction mixture with dilute

hydrochloric acid to a pH of 5.[1][5]
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Extraction: Extract the mixture three times with diethyl ether (40 mL portions).[1][5]

Drying and Concentration: Combine the organic phases and dry over anhydrous sodium

sulfate. Concentrate the organic phase under reduced pressure to yield the crude product.[1]

[5]

Purification: Recrystallize the crude product from an ether/hexane mixture to obtain pure 2-
amino-5-bromophenol.[1][5]
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Synthesis workflow from 5-bromo-2-nitrophenol.

Synthesis from N-(4-bromo-2-hydroxyphenyl)acetamide
Another documented synthesis route involves the hydrolysis of N-(4-bromo-2-

hydroxyphenyl)acetamide.

Experimental Protocol:

Suspension: Suspend N-(4-bromo-2-hydroxyphenyl)acetamide (1.35 g, 5.87 mmol) in a

mixture of ethanol (30 mL) and 3 M hydrochloric acid (30 mL).[1]

Reflux: Heat the suspension to 100 °C (reflux) for 3 hours.[1]

Neutralization and Concentration: Add 1 M sodium carbonate (45 mL) to the mixture and

remove the ethanol under reduced pressure.[1]

Extraction: Extract the residue with dichloromethane (3 x 250 mL).[1]

Drying and Concentration: Dry the combined organic phases and concentrate to yield the

product.[1]
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2-Amino-5-bromophenol serves as a versatile substrate and building block in various

research applications.

Research Applications
Enzyme Substrate: It is utilized as a substrate for studying the activity of microperoxidases,

which are involved in the metabolism of hydrogen peroxide and organic hydroperoxides.[4]

Calcium Ion Studies: The compound is also employed in the study of intracellular calcium

levels.[4]

Drug Development and Medicinal Chemistry
Anticancer Research: 2-Amino-5-bromophenol has demonstrated anticancer activity

against the MCF7 breast cancer cell line, an estrogen receptor-positive cell line.[4] It is

hypothesized that its anticancer activity may stem from the inhibition of protein synthesis

through DNA binding.[4]

Scaffold for Bioactive Molecules: The presence of multiple reactive sites makes it a valuable

scaffold for synthesizing derivatives with potential therapeutic properties. For instance, it can

be a precursor for bromophenol-indolin-2-one hybrids, which have been investigated for their

anticancer activities.[7] Aminophenol derivatives, in general, are important intermediates in

the synthesis of various pharmaceuticals.[8]
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Applications of 2-Amino-5-bromophenol.

Hypothetical Signaling Pathway Involvement
While specific signaling pathway interactions of 2-Amino-5-bromophenol itself are not

extensively detailed, its derivatives can be designed to target various cellular pathways. For

example, a hypothetical derivative could be synthesized to inhibit a specific kinase involved in a

cancer-related signaling cascade.
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Hypothetical inhibition of a signaling pathway.

Safety and Handling
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2-Amino-5-bromophenol is associated with several hazard classifications. It is harmful if

swallowed, in contact with skin, or if inhaled.[3] It can cause skin and serious eye irritation, and

may cause respiratory irritation.[3][9] It may also cause an allergic skin reaction.[3]

Precautionary Measures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[10][11]

Wash skin thoroughly after handling.[11]

Do not eat, drink, or smoke when using this product.[10][11]

Use only outdoors or in a well-ventilated area.[10][11]

Wear protective gloves, protective clothing, eye protection, and face protection.[10][11]

In case of accidental release, spills should be cleaned up immediately, avoiding dust

generation.[12] For detailed safety information, refer to the Safety Data Sheet (SDS) provided

by the supplier.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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